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Abstract: The (E)-B-methoxyimino-acetic acid moiety is a cornerstone pharmacophore in
modern agriculture, forming the chemical backbone of the highly successful strobilurin class of
fungicides. These compounds, inspired by a natural substance from the mushroom Strobilurus
tenacellus, have become indispensable tools for managing a broad spectrum of plant
pathogenic fungi.[1] Their commercial success is rooted in a highly specific and potent
mechanism of action: the inhibition of mitochondrial respiration. This guide provides an in-depth
exploration of the methoxyimino-acetic acid scaffold in fungicide development, from
fundamental mechanism and chemical synthesis to bio-evaluation protocols and resistance
management. The content is designed to equip researchers with both the theoretical
understanding and the practical methodologies required to innovate within this critical class of
antifungals.
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Section 1: The Core Mechanism of Action:
Disrupting the Fungal Powerhouse

The fungicidal activity of methoxyimino-acetic acid derivatives, specifically the strobilurins, is
executed with surgical precision within the fungal cell. They are classified as Quinone outside
Inhibitors (Qols), targeting Complex Il (the cytochrome bcl complex) of the mitochondrial
electron transport chain.[2][3]

1.1. Inhibition of the Cytochrome bcl Complex

Mitochondrial respiration is the primary process by which fungal cells generate adenosine
triphosphate (ATP), the universal energy currency. The electron transport chain is a series of
protein complexes that transfer electrons in a stepwise manner, creating a proton gradient that
drives ATP synthesis.

Strobilurin fungicides specifically bind to the Quinone outside (Qo) binding site on cytochrome
b, a key subunit of the cytochrome bcl complex.[2] This binding event physically obstructs the
transfer of electrons from ubiquinol to cytochrome c1.[4] The consequences of this blockage
are catastrophic for the fungus:

o Cessation of ATP Synthesis: The disruption of the electron flow halts the pumping of protons
across the inner mitochondrial membrane, leading to a rapid depletion of ATP.[4]

« Inhibition of Cellular Processes: Lacking energy, the fungus cannot sustain vital processes,
leading to the inhibition of spore germination and mycelial growth.[5]

This specific, single-site mode of action is both a strength and a weakness. It provides high
potency but also creates a vulnerability to resistance development through target-site
mutations.[1]
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Caption: Mechanism of Qol fungicides at the cytochrome bcl complex.

Section 2: Synthesis and Derivatization Strategies

The creation of novel and effective fungicides hinges on robust synthetic chemistry. The
synthesis of the methoxyimino-acetic acid core and its subsequent elaboration are critical
steps in the discovery pipeline. A common starting material is an appropriately substituted
phenylacetate derivative.

2.1. Example Synthetic Pathway: Synthesis of a Kresoxim-methyl Analogue

This protocol outlines a generalized, multi-step synthesis for creating a strobilurin-type
fungicide, illustrating the key chemical transformations involved.[6]

Protocol 2.1: Synthesis of a Methoxyimino-phenylacetate Core
» Bromination of the Starting Material:

o Rationale: Introduction of a reactive "handle" on the molecule for subsequent reactions.
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o Procedure: Dissolve 2-methylphenylacetic acid in a suitable solvent like carbon
tetrachloride (CCls). Add N-Bromosuccinimide (NBS) and a radical initiator such as
benzoyl peroxide. Reflux the mixture under UV light irradiation until the starting material is
consumed (monitored by TLC). Cool the reaction, filter off the succinimide, and
concentrate the filtrate under reduced pressure to yield the crude 2-
(bromomethyl)phenylacetic acid.

o Esterification:

o Rationale: The ester group is a common feature of many strobilurin fungicides and
influences the molecule's lipophilicity and uptake.

o Procedure: Dissolve the crude product from step 1 in methanol. Add a catalytic amount of
concentrated sulfuric acid. Reflux the mixture for 4-6 hours. Neutralize the reaction with a
saturated sodium bicarbonate solution and extract the product with an organic solvent like
ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate to give
the methyl ester.

e Oxime Formation (Ketonization and Oximation):
o Rationale: This step introduces the crucial methoxyimino group.

o Procedure: To a solution of the methyl ester in a suitable solvent, add a base (e.g., sodium
methoxide) and an alkyl nitrite (e.g., methyl nitrite). This forms the a-keto ester.
Subsequently, treat this intermediate with methoxyamine hydrochloride in a buffered
solution (e.g., pyridine) to form the (E)-methoxyimino ester. The geometry of the oxime is

critical for activity.
e Final Assembly (e.g., Ether Linkage):

o Rationale: Connection of the toxophore (methoxyimino-phenylacetate) to the rest of the
fungicidal molecule (the "right-hand side").

o Procedure: React the brominated methoxyimino ester with a substituted phenol in the
presence of a base like potassium carbonate in a polar aprotic solvent (e.g., DMF or
acetone). Heat the reaction to drive it to completion. After cooling, perform an aqueous
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workup, extract the final product, and purify by column chromatography or
recrystallization.
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Caption: Generalized synthetic workflow for a strobilurin analogue.

Section 3: Structure-Activity Relationship (SAR)
Studies

Optimizing the biological activity of a lead compound requires a systematic investigation of how
structural modifications affect its fungicidal potency. SAR studies are essential for enhancing
efficacy, broadening the activity spectrum, and improving physicochemical properties.[7][8]

Key Areas for Modification:

e The Phenyl Ring (Left-Hand Side): Substituents on this ring can influence binding affinity to
the Qo site and affect the molecule's overall electronic properties. Halogen atoms or small
alkyl groups are common.

o The Methoxyimino-acetate Group (Toxophore): This group is generally considered essential
for the mechanism of action and is often conserved. However, modifying the ester (e.g., from
methyl to ethyl) can fine-tune properties like volatility and systemic movement.

o The Linker: The bridge connecting the toxophore to the right-hand side of the molecule (often
an ether, as in kresoxim-methyl, or a direct bond) is critical for positioning the molecule
correctly in the binding pocket.

e The Terminal Aromatic/Heterocyclic System (Right-Hand Side): This part of the molecule is
highly variable and offers the greatest scope for modification to alter the spectrum of activity
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against different fungal pathogens and to improve plant mobility.

Key Structural Primary Target Relative Potency
Compound
Feature Pathogens (General)
Broad-spectrum,
) Contains a pyrimidine including rusts,
Azoxystrobin ) ] ++++
ring system. mildews, and leaf
spots.
) ) Powdery mildew,
Kresoxim-methyl O-benzyl ether linker. +++
scab.
Very broad-spectrum,
) Pyrazole ring with a notable for
Pyraclostrobin ] ) +++++
chlorophenyl group. physiological
"greening" effects.[4]
Excellent activity
Features a _
] ] ] against powdery
Trifloxystrobin trifluoromethylphenyl i +++
mildews and leaf
group.

spots.

Table 1: Comparison of prominent strobilurin fungicides and their structural features.

Section 4: In Vitro Evaluation Protocols

Before advancing to more complex and expensive glasshouse or field trials, candidate

molecules must be rigorously tested in vitro to determine their intrinsic antifungal activity.

Protocol 4.1: Mycelial Growth Inhibition Assay on Solid Media

» Objective: To determine the concentration of the test compound required to inhibit fungal
mycelial growth by 50% (ECso).[5]

o Materials:

o Potato Dextrose Agar (PDA) or other suitable fungal growth medium.
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[e]

o

[¢]

[e]

Stock solutions of test compounds in a suitable solvent (e.g., DMSO or acetone).
Actively growing cultures of target fungi (e.g., Alternaria solani, Botrytis cinerea).
Sterile petri dishes (90 mm).

Cork borer (5 mm diameter).

Procedure:

Prepare a stock solution of the test compound (e.g., 10,000 pg/mL) in DMSO.
Autoclave the PDA medium and allow it to cool to 45-50°C in a water bath.

Create a dilution series. For each desired final concentration (e.g., 0.01, 0.1, 1, 10, 100
pg/mL), pipette the appropriate volume of the stock solution into a sterile petri dish. For the
control, add only the solvent.[5]

Pour 20 mL of the molten PDA into each petri dish and swirl gently to ensure uniform
mixing of the compound. Allow the plates to solidify.

Using the cork borer, take a 5 mm plug of mycelium from the edge of an actively growing
fungal culture plate.

Place the mycelial plug, mycelium-side down, in the center of each amended and control
plate.

Seal the plates with paraffin film and incubate at a suitable temperature (e.g., 25°C) in the
dark.

When the fungal growth in the control plate has reached approximately 70-80% of the
plate's diameter, measure the colony diameter in two perpendicular directions for all
treatments.

Calculate the percentage of inhibition for each concentration relative to the solvent control.

Determine the ECso value by performing a probit analysis or logarithmic regression of the
inhibition data.[9]
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Protocol 4.2: High-Throughput Mitochondrial Respiration Assay

o Objective: To directly measure the effect of test compounds on mitochondrial function by
monitoring the oxygen consumption rate (OCR).

» Rationale: This assay provides direct mechanistic validation that the compound's activity is
due to respiratory inhibition, as expected for a Qol fungicide. Instruments like the Seahorse
XF Analyzer are ideal for this.[10][11]

e Procedure (Generalized):

o Culture Preparation: Grow fungal cells (e.g., yeast as a model system, or fungal
protoplasts) to a suitable density in liquid culture.

o Plate Seeding: Seed the cells into the wells of a Seahorse XF microplate at a pre-
determined density and allow them to adhere.

o Compound Treatment: Prepare test compounds in the appropriate assay medium. Load
the compounds into the injector ports of the sensor cartridge.

o Assay Execution: Place the microplate into the Seahorse XF Analyzer. The instrument will
measure baseline OCR, then inject the test compounds and continue to monitor OCR to
measure the degree of inhibition.

o Data Analysis: The instrument's software calculates OCR metrics. A potent Qol will cause
a rapid and significant drop in the basal respiration rate.

Section 5: In Vivo and Glasshouse Evaluation

Demonstrating efficacy in a controlled whole-plant environment is the critical next step. These
assays assess not only the compound's intrinsic activity but also its ability to be absorbed by,
and move within, the plant.

Protocol 5.1: Protective (Prophylactic) Activity Assay

» Objective: To evaluate the compound's ability to prevent infection when applied before the
pathogen.
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e Procedure:

o

Grow host plants (e.g., tomato seedlings for early blight, wheat for powdery mildew) to a
susceptible stage (e.g., 2-3 true leaves).

Prepare spray solutions of the test compound at various concentrations in a
water/solvent/surfactant mixture.

Spray the plants with the test solutions until runoff, ensuring complete coverage. Include
positive (commercial standard fungicide) and negative (solvent/surfactant only) controls.

Allow the plants to dry completely (typically 24 hours).

Inoculate the treated plants with a suspension of fungal spores (e.g., Alternaria solani
spores for early blight) at a known concentration.

Place the inoculated plants in a high-humidity chamber for 24-48 hours to promote
infection, then move them to a greenhouse with controlled conditions.

After a set incubation period (e.g., 7-14 days), assess the disease severity on each leaf,
typically as a percentage of leaf area covered by lesions.

Calculate the percent disease control for each treatment relative to the negative control.

Protocol 5.2: Curative (Therapeutic) Activity Assay

» Objective: To evaluate the compound's ability to halt disease progression after infection has

already occurred.

e Procedure:

o

[¢]

[¢]

Follow step 1 from Protocol 5.1.
Inoculate the healthy plants with the fungal spore suspension first.

Place the plants in a high-humidity chamber for a defined infection period (e.g., 24 hours).
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o Remove the plants and allow them to dry. Then, apply the test compound sprays as
described in step 3 of Protocol 5.1.

o Return the plants to the greenhouse and assess disease severity after the incubation
period as described in steps 6-8 of Protocol 5.1.

Section 6: Formulation and Resistance Management
6.1. Formulation Development

The pure active ingredient (Al) is rarely applied directly. It must be formulated with inert
ingredients to create a product that is safe, stable, and effective.[12] The choice of formulation
can significantly impact performance.[13]

o Emulsifiable Concentrates (EC): The Al is dissolved in a water-immiscible solvent with
emulsifiers. Mixes easily with water.

e Suspension Concentrates (SC): The solid Al is milled to a fine particle size and suspended in
water with dispersing and wetting agents.

e Microcapsules (MC): The Al is encapsulated within a polymer shell, allowing for controlled or
delayed release, which can improve safety and residual activity.[12]

6.2. Fungicide Resistance Management

The high risk of resistance to Qol fungicides necessitates a proactive management strategy.[1]
A single point mutation in the cytochrome b gene (most commonly G143A) can confer a high
level of resistance.[4]

Key Strategies:

o Mixtures: Formulate or tank-mix the strobilurin with a fungicide that has a different mode of
action (e.g., a DMI or SDHI fungicide).

» Alternation: Rotate applications of strobilurin fungicides with fungicides from different FRAC
(Fungicide Resistance Action Committee) groups.
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o Limit Applications: Do not exceed the maximum number of recommended applications per

season.

o Use Protective Applications: Relying on the curative activity of strobilurins can increase
selection pressure for resistant strains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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